Imines are a class of organic compounds characterized by the presence of an imine functional group, which is derived from an aldehyde or ketone through reaction with ammonia or an amine. They generally have the structure R1CNR2 (where R1 and R2 can be alkyl, aryl, or other groups), giving them unique properties that differ from those of their parent compounds. Imines are widely used in various applications due to their structural diversity and reactivity. As intermediate products, they play a crucial role in organic synthesis, particularly in the construction of more complex molecules such as pharmaceuticals and polymers. Additionally, certain imines exhibit interesting physical properties and can be employed in materials science for specific functionalities. The preparation of imines typically involves the reaction between an aldehyde or ketone and an amine under basic conditions, which can proceed via various mechanisms depending on the reactants and solvent used. The resulting products can undergo further transformations to generate diverse chemical structures, making them versatile building blocks in synthetic chemistry.